Cas no 1250047-59-6 (5-Cyanopyridine-2-sulfonamide)

• Product Name: 5-Cyanopyridine-2-sulfonamide
• CAS No: 1250047-59-6
• MF: C₆H₅N₃O₂S
• MW: 183.187799215317
• MDL: MFCD16093788
• CID: 4581453
• PubChem ID: 22113934
• Update Time: 2025-05-26

5-Cyanopyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-cyanopyridine-2-sulfonamide
• 5-CYANO-PYRIDINE-2-SULFONIC ACID AMIDE
• GS1204
• 5-Cyanopyridine-2-sulfonamide

• MDL： MFCD16093788
• Inchi： 1S/C6H5N3O2S/c7-3-5-1-2-6(9-4-5)12(8,10)11/h1-2,4H,(H2,8,10,11)
• InChI Key： DQGPUZNSHGEISU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C#N)=CN=1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 297
• XLogP3: -0.5
• Topological Polar Surface Area: 105

Additional information on 5-Cyanopyridine-2-sulfonamide

Recent Advances in the Study of 5-Cyanopyridine-2-sulfonamide (CAS: 1250047-59-6) in Chemical Biology and Pharmaceutical Research

5-Cyanopyridine-2-sulfonamide (CAS: 1250047-59-6) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This heterocyclic sulfonamide derivative combines a pyridine core with both cyano and sulfonamide functional groups, making it a versatile scaffold for drug discovery and biochemical tool development. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules and its direct pharmacological properties.

Structural analyses of 5-Cyanopyridine-2-sulfonamide reveal important interactions with biological targets. The compound's molecular weight of 183.19 g/mol and its balanced lipophilicity (LogP ≈ 0.5) contribute to favorable pharmacokinetic properties. X-ray crystallography studies have demonstrated that the sulfonamide group participates in hydrogen bonding with protein residues, while the cyano group can form dipole-dipole interactions, making this compound particularly effective in binding to enzyme active sites.

Recent pharmacological investigations have identified 5-Cyanopyridine-2-sulfonamide as a promising inhibitor of carbonic anhydrase isoforms, particularly CA IX and XII, which are overexpressed in various cancers. In vitro studies show IC50 values in the low micromolar range (2-5 μM) against these isoforms, with significant selectivity over off-target isoforms. These findings suggest potential applications in cancer therapy, particularly for hypoxic tumors where CA IX/XII play crucial roles in pH regulation and tumor survival.

The compound has also shown activity against bacterial enzymes, with recent reports indicating inhibition of dihydropteroate synthase (DHPS) in Mycobacterium tuberculosis at concentrations below 10 μM. This antibacterial activity, combined with its favorable toxicity profile in mammalian cells (CC50 > 100 μM in HEK293 cells), positions 5-Cyanopyridine-2-sulfonamide as a lead compound for developing new anti-tuberculosis agents.

In medicinal chemistry applications, 1250047-59-6 has served as a key building block for the synthesis of more complex drug candidates. Recent publications describe its use in creating kinase inhibitors, particularly targeting JAK and ALK family kinases. The cyano group provides an excellent handle for further chemical modifications through nucleophilic addition reactions, while the sulfonamide moiety can be exploited for salt formation to improve solubility.

Ongoing research is exploring the compound's potential in neurodegenerative diseases. Preliminary data suggest that 5-Cyanopyridine-2-sulfonamide derivatives can modulate α-synuclein aggregation, a key process in Parkinson's disease pathology. These findings, while still in early stages, open new avenues for developing small molecule therapeutics targeting protein misfolding disorders.

The synthetic accessibility of 5-Cyanopyridine-2-sulfonamide has been improved through recent methodological advances. A 2023 publication describes a one-pot synthesis from 2-chloro-5-cyanopyridine using sulfonamide anion under phase-transfer conditions, achieving yields above 85% with excellent purity. This efficient synthesis supports the compound's growing importance in drug discovery programs.

Future research directions for 1250047-59-6 include structure-activity relationship studies to optimize its pharmacological profile, exploration of its potential in combination therapies, and development of targeted delivery systems to enhance its therapeutic index. The compound's versatility and demonstrated biological activities ensure its continued relevance in chemical biology and pharmaceutical research.